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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,4-Trimethylcyclohexane is a non-polar, acyclic hydrocarbon solvent that presents itself as
a viable alternative to more conventional non-polar solvents in various chemical applications.
Its unique physical and chemical properties, including a relatively high boiling point and low
water solubility, make it suitable for specific applications in organic synthesis and
pharmaceutical development. This document provides detailed application notes, experimental
protocols, and key data regarding the use of 1,1,4-trimethylcyclohexane as a solvent.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a solvent is crucial for its
effective application. The following table summarizes the key properties of 1,1,4-
trimethylcyclohexane.
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Property Value Unit Reference
CAS Number 7094-27-1 [1112]
Molecular Formula CoHas [11[2]
Molecular Weight 126.24 g/mol [1112]
Appearance Colorless liquid

Boiling Point 135 °C [1]

Melting Point -77.27 (estimate) °C

Density 0.78 g/cm3 [1]

Refractive Index

1.4240 to 1.4280

Water Solubility

Insoluble

logP (octanol-water)

3.223 (calculated)

[2]

Vapor Pressure kPa [2]
Flash Point °C

Flammable liquid and
Safety

vapor

Applications in Organic Synthesis and Drug

Development

Due to its non-polar nature and relatively high boiling point, 1,1,4-trimethylcyclohexane can

be employed in a variety of chemical transformations and processes, particularly those

involving non-polar reactants and products.

Solvent for Chemical Reactions

1,1,4-Trimethylcyclohexane can serve as a suitable solvent for organic reactions that require

non-polar conditions and elevated temperatures. Its inert nature makes it compatible with a

wide range of reagents and catalysts.
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a) Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds.
While typically performed in polar aprotic solvents, the use of a non-polar solvent like 1,1,4-
trimethylcyclohexane can be advantageous in specific cases, such as with lipophilic
substrates or to facilitate product separation. A thermomorphic solvent system using a
cycloalkane and a polar solvent has been reported to be effective for palladium-catalyzed
cross-coupling reactions, allowing for efficient separation of the catalyst and product.[3]

b) Other Organic Transformations

Its properties also make it a potential solvent for other reactions such as certain types of
hydrogenations, isomerizations, and reactions involving organometallic reagents that are stable
in hydrocarbon solvents.

Solvent for Extraction and Purification

The low water solubility of 1,1,4-trimethylcyclohexane makes it an effective solvent for the
extraction of non-polar compounds from aqueous mixtures. It can be used as a substitute for
other hydrocarbon solvents like hexane or toluene in liquid-liquid extractions.

Crystallization Solvent

1,1,4-Trimethylcyclohexane can be utilized as a crystallization solvent for non-polar organic
compounds. By dissolving the crude product in the solvent at an elevated temperature and
allowing it to cool, pure crystals of the desired compound can be obtained.

Experimental Protocols

The following are representative protocols for common laboratory procedures adapted for the
use of 1,1,4-trimethylcyclohexane as a solvent.

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide
with an arylboronic acid using 1,1,4-trimethylcyclohexane as the solvent.

Materials:
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e Aryl bromide (1.0 mmol)

e Arylboronic acid (1.2 mmol)

o Palladium(ll) acetate (Pd(OAc)2) (0.02 mmol, 2 mol%)

e SPhos (triphenylphosphine) (0.04 mmol, 4 mol%)

e Potassium phosphate (K3POa), finely ground (2.0 mmol)
e 1,1,4-Trimethylcyclohexane (5 mL)

o Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexanes, ethyl acetate)
Procedure:

o Reaction Setup:

o To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide,
arylboronic acid, palladium(ll) acetate, SPhos, and potassium phosphate.

o Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or
nitrogen) three times.

» Solvent Addition:

o Add 1,1,4-trimethylcyclohexane (5 mL) to the Schlenk tube via syringe.
» Reaction:

o Place the reaction tube in a preheated oil bath at 110 °C.

o Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC
or GC-MS.
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o Work-up:

o

Once the reaction is complete, cool the mixture to room temperature.

[¢]

Add water (10 mL) and stir for 5 minutes.

[¢]

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

[e]

Combine the organic layers and wash with brine (20 mL).

o

under reduced pressure.
 Purification:

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Expected Outcome:

The desired biaryl product is obtained as a solid or oil. The yield will be dependent on the
specific substrates used.

Reaction Preparation Re Work-up & Purification

action
Weigh Reagents:
Aryl Bromide, Arylboronic Acid, Asff'"l'"e S;h“’"k ;“be { Add 1,1,4-Trimethylcyclohexane }—» Heal‘lgiacc“fz" ;ﬂ"“h”’e Cool ar:“"NQ”e”Ch EEE‘?:‘ vith l Dry and Concentrate }—»
Pd(OAC)2, SPhos, KPOs under Inert Atmosphere ( .+ 12-24 h) with Water thyl Acetate

Purify by Column Isolated Biary!
Chromatography Product

Click to download full resolution via product page

Workflow for Suzuki-Miyaura Coupling.

Protocol 2: Crystallization

This protocol provides a general procedure for the purification of a non-polar solid organic
compound using 1,1,4-trimethylcyclohexane as the crystallization solvent.
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Materials:
e Crude non-polar solid organic compound
e 1,1,4-Trimethylcyclohexane
o Erlenmeyer flask
e Hot plate
o Filter paper
e Buchner funnel and flask
e Ice bath
Procedure:
e Dissolution:
o Place the crude solid in an Erlenmeyer flask.

o Add a small amount of 1,1,4-trimethylcyclohexane and heat the mixture on a hot plate
with gentle swirling until the solvent boils.

o Continue adding small portions of the hot solvent until the solid is completely dissolved.
Add a minimal excess of solvent to ensure the solution remains saturated.

o Hot Filtration (if necessary):

o If there are insoluble impurities, perform a hot gravity filtration to remove them.
e Crystallization:

o Allow the hot, clear solution to cool slowly to room temperature.

o Once the solution has reached room temperature, place the flask in an ice bath to
maximize crystal formation.
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« Isolation of Crystals:
o Collect the crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of ice-cold 1,1,4-trimethylcyclohexane to remove

any remaining impurities.
e Drying:
o Dry the purified crystals in a desiccator or a vacuum oven.
Expected Outcome:

Pure crystals of the organic compound are obtained with a higher melting point and sharper
melting range compared to the crude material.

Dissolution Filtration Crystallization Isolation & Drying

Dissolve Crude Solid in , Hot Gravity Filtration 5| siowly Cool Solution Collect Crystals by Pure Crystalline
Minimal Hot 1,1,4-Trimethylcyclohexane | (if insoluble impurities are present) to Room Temperature Coolin lce Bath [— 3. um Filtration Wash with Cold Solvent Dry Purified Crystals Product
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Workflow for Crystallization.

Solubility Data

Quantitative solubility data for a wide range of compounds in 1,1,4-trimethylcyclohexane is
not readily available in public databases. However, based on its non-polar character ("like
dissolves like"), a qualitative prediction of solubility can be made.
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Compound Class

Expected Solubility in 1,1,4-
Trimethylcyclohexane

Non-polar Compounds

Alkanes, Alkenes, Alkynes

High

Aromatic Hydrocarbons

High

Halocarbons

Moderate to High

Ethers

Moderate

Polar Aprotic Compounds

Ketones, Aldehydes

Low to Moderate

Esters Low to Moderate
Amides Low

Nitriles Low

Polar Protic Compounds

Alcohols Very Low
Carboxylic Acids Very Low
Amines Very Low

Water Immiscible

lonic Compounds

Inorganic Salts Insoluble

Safety and Handling

1,1,4-Trimethylcyclohexane is a flammable liquid and vapor.[1] It should be handled in a well-

ventilated fume hood, away from ignition sources. Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion

1,1,4-Trimethylcyclohexane offers a useful alternative to traditional non-polar solvents in
organic synthesis and pharmaceutical development. Its distinct physicochemical properties can
be leveraged for specific applications, particularly in reactions requiring high temperatures and
in the purification of non-polar compounds. The provided protocols serve as a starting point for
the utilization of this solvent in a research and development setting. Further investigation into
its performance with a broader range of substrates and reaction types is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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